Cas no 1263058-72-5 (3-Bromo-7-(Trifluoromethyl)Imidazo1,2-APyridine)

3-Bromo-7-(Trifluoromethyl)Imidazo1,2-APyridine structure
1263058-72-5 structure
Product Name:3-Bromo-7-(Trifluoromethyl)Imidazo1,2-APyridine
CAS No:1263058-72-5
MF:C8H4BrF3N2
MW:265.029971122742
MDL:MFCD22551930
CID:3166615
PubChem ID:76849484
Update Time:2024-11-02

3-Bromo-7-(Trifluoromethyl)Imidazo1,2-APyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-7-(Trifluoromethyl)Imidazo1,2-APyridine
    • SCHEMBL23104616
    • AKOS027256092
    • CS-0036403
    • MFCD22551930
    • Imidazo[1,2-a]pyridine, 3-bromo-7-(trifluoromethyl)-
    • 3-Bromo-7-(trifluoromethyl)imidazo[1,2-a]pyridine
    • AS-69094
    • 1263058-72-5
    • W12686
    • MDL: MFCD22551930
    • Inchi: 1S/C8H4BrF3N2/c9-6-4-13-7-3-5(8(10,11)12)1-2-14(6)7/h1-4H
    • InChI Key: WYXVGMDBVCLFHQ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C=C(C(F)(F)F)C=CN21

Computed Properties

  • Exact Mass: 263.95100g/mol
  • Monoisotopic Mass: 263.95100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.3Ų

3-Bromo-7-(Trifluoromethyl)Imidazo1,2-APyridine Pricemore >>

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abcr
AB488489-250 mg
3-Bromo-7-(trifluoromethyl)imidazo[1,2-a]pyridine; .
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abcr
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